N-methyl-3-(pyridin-2-ylmethylamino)benzamide

• IUPAC Name: N-methyl-3-(pyridin-2-ylmethylamino)benzamide
• InChI: InChI=1S/C14H15N3O/c1-15-14(18)11-5-4-7-12(9-11)17-10-13-6-2-3-8-16-13/h2-9,17H,10H2,1H3,(H,15,18)
• InChI Key: XOUYOUNZTXPIDA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)NCC2=CC=CC=N2
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N-methyl-3-(pyridin-2-ylmethylamino)benzamide is an organic compound that belongs to the class of benzanilides These compounds are characterized by the presence of an anilide group in which the carboxamide group is substituted with a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-methyl-3-(pyridin-2-ylmethylamino)benzamide typically involves the reaction of 3-aminobenzamide with N-methyl-2-pyridinemethanamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: N-methyl-3-(pyridin-2-ylmethylamino)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like alkyl halides in the presence of a base.

Major Products Formed:

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted benzamide derivatives.

Scientific Research Applications

N-methyl-3-(pyridin-2-ylmethylamino)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of N-methyl-3-(pyridin-2-ylmethylamino)benzamide involves its interaction with specific molecular targets. It is known to inhibit certain enzymes by binding to their active sites, thereby preventing their normal function. This inhibition can lead to various biological effects, such as anti-inflammatory or anticancer activities. The compound may also interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses.

Comparison with Similar Compounds

• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide
• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide

Comparison: N-methyl-3-(pyridin-2-ylmethylamino)benzamide is unique due to its specific substitution pattern and the presence of both pyridine and benzamide moieties. This structural uniqueness contributes to its distinct chemical and biological properties, setting it apart from other similar compounds. For instance, the presence of the N-methyl group can influence its reactivity and interaction with biological targets, making it a valuable compound for further research and development.